Cas no 113639-01-3 (5-Aminolevulinic-13C2,15N Acid Hydrochloride Salt)
5-Aminolevulinic-13C2,15N Acid Hydrochloride Salt Chemical and Physical Properties
Names and Identifiers
-
- 5-Aminolevulinic-13C2,15N Acid Hydrochloride Salt
- 5-Aminolevulinic-13C2-15N Acid HCl
-
5-Aminolevulinic-13C2,15N Acid Hydrochloride Salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A611784-1mg |
5-Aminolevulinic-13C2,15N Acid Hydrochloride Salt |
113639-01-3 | 1mg |
$ 816.00 | 2023-04-19 | ||
| TRC | A611784-5mg |
5-Aminolevulinic-13C2,15N Acid Hydrochloride Salt |
113639-01-3 | 5mg |
$ 3663.00 | 2023-04-19 | ||
| TRC | A611784-10mg |
5-Aminolevulinic-13C2,15N Acid Hydrochloride Salt |
113639-01-3 | 10mg |
$ 6768.00 | 2023-04-19 | ||
| TRC | A611784-25mg |
5-Aminolevulinic-13C2,15N Acid Hydrochloride Salt |
113639-01-3 | 25mg |
$ 12800.00 | 2023-09-08 |
5-Aminolevulinic-13C2,15N Acid Hydrochloride Salt Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 5-Aminolevulinic-13C2,15N Acid Hydrochloride Salt
Research Brief on 5-Aminolevulinic-13C2,15N Acid Hydrochloride Salt (CAS: 113639-01-3): Advances and Applications in Chemical Biology and Medicine
5-Aminolevulinic-13C2,15N Acid Hydrochloride Salt (CAS: 113639-01-3) is a stable isotope-labeled derivative of 5-aminolevulinic acid (5-ALA), a key intermediate in the heme biosynthesis pathway. This compound has garnered significant attention in recent years due to its applications in photodynamic therapy (PDT), cancer diagnostics, and metabolic studies. The incorporation of 13C and 15N isotopes enables precise tracking of metabolic pathways, making it a valuable tool for researchers studying porphyrin metabolism and related disorders.
Recent studies have highlighted the role of 5-Aminolevulinic-13C2,15N Acid Hydrochloride Salt in enhancing the specificity and efficacy of PDT. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the isotope-labeled compound improved the visualization of tumor margins in glioblastoma patients, leading to more accurate surgical resections. The study utilized advanced mass spectrometry techniques to quantify the metabolic flux of the labeled compound in tumor tissues, providing insights into its pharmacokinetics and biodistribution.
In addition to its therapeutic applications, 5-Aminolevulinic-13C2,15N Acid Hydrochloride Salt has been employed in metabolic profiling studies. A research team at the University of Cambridge recently reported the use of this compound to elucidate the dynamics of heme synthesis in erythroid cells. By tracing the incorporation of 13C and 15N into heme molecules, the team identified novel regulatory mechanisms in erythropoiesis, which could have implications for treating anemia and other blood disorders.
The synthesis and characterization of 5-Aminolevulinic-13C2,15N Acid Hydrochloride Salt have also seen advancements. A 2022 paper in Organic & Biomolecular Chemistry detailed a scalable synthetic route for the compound, optimizing yield and purity. The authors emphasized the importance of high isotopic enrichment (>98%) for accurate metabolic tracing, a critical factor for preclinical and clinical studies.
Looking ahead, the potential of 5-Aminolevulinic-13C2,15N Acid Hydrochloride Salt extends to personalized medicine. Ongoing clinical trials are exploring its use in combination with other diagnostic and therapeutic agents to tailor treatments for individual patients. For instance, a Phase II trial (NCT04853199) is investigating its efficacy in improving the detection of bladder cancer recurrence when used with fluorescence cystoscopy.
In conclusion, 5-Aminolevulinic-13C2,15N Acid Hydrochloride Salt (CAS: 113639-01-3) represents a versatile and powerful tool in chemical biology and medicine. Its applications in PDT, metabolic studies, and diagnostics continue to expand, driven by advancements in synthetic chemistry and analytical techniques. Future research is expected to further unlock its potential, particularly in the realms of precision medicine and biomarker discovery.
113639-01-3 (5-Aminolevulinic-13C2,15N Acid Hydrochloride Salt) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)